Cas no 1804161-02-1 (Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate)

• Product Name: Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate
• CAS No: 1804161-02-1
• MF: C₁₂H₁₂BrFO₃
• MW: 303.124286651611
• CID: 4957738
• Update Time: 2025-05-20

Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate

• Inchi： 1S/C12H12BrFO3/c1-3-17-12(16)9-4-8(5-10(14)6-9)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： JTMRBBZAWNBQRU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate

Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate (CAS No. 1804161-02-1): A Comprehensive Overview

Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate, identified by its CAS number 1804161-02-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by the presence of a benzoic acid moiety linked to an ethyl group. The unique structural features of Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The molecular structure of this compound incorporates several key functional groups that contribute to its pharmacological properties. The 5-fluorine substituent on the benzene ring enhances the metabolic stability and lipophilicity of the molecule, while the 1-bromo-2-oxopropyl side chain introduces reactivity that is useful in further chemical modifications. These features make it an attractive candidate for use in drug discovery programs aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated benzoate derivatives due to their potential applications in treating various diseases. The fluorine atom, being highly electronegative, can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This has led to extensive research into fluorinated benzoates as scaffolds for designing new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate is its utility as a building block in medicinal chemistry. The presence of both bromine and ester functionalities provides multiple points for further derivatization, allowing chemists to tailor the properties of the molecule to specific therapeutic needs. For instance, bromine can be readily exchanged with other nucleophiles through cross-coupling reactions, while the ester group can be hydrolyzed or converted into other functional moieties.

The pharmaceutical industry has increasingly relied on such versatile intermediates to accelerate drug development pipelines. The ability to modify Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate in multiple ways enables researchers to explore diverse chemical spaces rapidly. This flexibility is particularly valuable in early-stage drug discovery, where rapid iteration and optimization are critical.

Recent studies have highlighted the potential of fluorinated benzoates in treating neurological disorders. For example, compounds with similar structural motifs have shown promise in preclinical models of Alzheimer's disease and Parkinson's disease by modulating key signaling pathways involved in neurodegeneration. The 5-fluorobenzoate core is believed to interact with specific receptors or enzymes that are dysregulated in these conditions, offering a potential therapeutic intervention.

In addition to neurological applications, there is emerging evidence suggesting that Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate and its derivatives may have anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including arthritis and autoimmune disorders. The ability of fluorinated benzoates to modulate inflammatory cytokine production has been demonstrated in vitro, making them attractive candidates for further investigation.

The synthesis of Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate involves several well-established organic reactions, including bromination, esterification, and polymerization techniques. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility in the production process.

The safety profile of this compound is another critical consideration in its application within pharmaceutical research. While comprehensive toxicological data is still being gathered, preliminary studies suggest that it exhibits low toxicity at moderate doses. However, as with any chemical compound used in research settings, proper handling and adherence to safety protocols are paramount.

The role of computational chemistry in understanding the behavior of complex molecules like Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize drug candidates before they enter clinical trials.

In conclusion, Ethyl 3-(1-bromo-2-oxopropyl)-5-fluorobenzoate (CAS No. 1804161-02-1) represents a promising tool for pharmaceutical research due to its unique structural features and versatility as a synthetic intermediate. Its potential applications in treating neurological and inflammatory disorders make it a subject of intense interest among medicinal chemists worldwide. As research continues to uncover new therapeutic uses for fluorinated benzoates, compounds like this will undoubtedly play a crucial role in the development of next-generation drugs.